Cas no 1257535-31-1 (4-bromo-2-nitro-6-(trifluoromethoxy)aniline)

4-Bromo-2-nitro-6-(trifluoromethoxy)aniline is a halogenated aniline derivative featuring a nitro group and a trifluoromethoxy substituent, offering unique reactivity and structural properties. Its bromo and nitro groups make it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and further functionalization. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. This compound is suitable for applications in medicinal chemistry, where its electron-withdrawing groups can influence binding interactions. High purity and well-defined reactivity ensure consistent performance in synthetic pathways. Proper handling is required due to potential sensitivity to light and moisture.

4-bromo-2-nitro-6-(trifluoromethoxy)aniline structure

1257535-31-1 structure

Product Name:4-bromo-2-nitro-6-(trifluoromethoxy)aniline

CAS No:1257535-31-1

MF:C₇H₄BrF₃N₂O₃

MW:301.017471313477

MDL:MFCD16628052

CID:1222214

PubChem ID:51342058

Update Time:2025-06-07

4-bromo-2-nitro-6-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

- 4-bromo-2-nitro-6-(trifluoromethoxy)aniline
- PS-10447
- 2-Amino-5-bromo-3-(trifluoromethoxy)nitrobenzene, 2-Amino-5-bromo-3-nitro-alpha,alpha,alpha-trifluoroanisole
- E76593
- MFCD16628052
- SCHEMBL15552078
- AKOS027385333
- SY288150
- CS-0163045
- 2-Amino-5-bromo-3-(trifluoromethoxy)nitrobenzene, 2-Amino-5-bromo-3-nitro-alpha,alpha,alpha-trifluor
- 4-Bromo-2-trifluoromethoxy-6-nitroaniline
- 1257535-31-1
- DTXSID10679882
- MDL： MFCD16628052
- Inchi： 1S/C7H4BrF3N2O3/c8-3-1-4(13(14)15)6(12)5(2-3)16-7(9,10)11/h1-2H,12H2
- InChI Key： DKXIIWNBIVXFTO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C=1)OC(F)(F)F)N)[N+](=O)[O-]

Computed Properties

Exact Mass: 299.93574g/mol
Monoisotopic Mass: 299.93574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 81.1Å²

4-bromo-2-nitro-6-(trifluoromethoxy)aniline Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZW338-200mg	4-bromo-2-nitro-6-(trifluoromethoxy)aniline	1257535-31-1	97%	200mg	86.0CNY	2021-07-10
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZW338-250mg	4-bromo-2-nitro-6-(trifluoromethoxy)aniline	1257535-31-1	97%	250mg	198CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ZW338-50mg	4-bromo-2-nitro-6-(trifluoromethoxy)aniline	1257535-31-1	97%	50mg	55.0CNY	2021-07-10
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Apollo Scientific	PC8373-250mg	4-Bromo-2-nitro-6-(trifluoromethoxy)aniline	1257535-31-1		250mg	£10.00	2024-05-25
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abcr	AB531797-250 mg	4-Bromo-2-nitro-6-(trifluoromethoxy)aniline; .	1257535-31-1		250mg	€93.80	2023-06-14